2-bromo-3-(1H-imidazol-2-yl)pyridine
Description
“2-bromo-3-(1H-imidazol-2-yl)pyridine” is a compound that contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . Imidazole is known for its broad range of chemical and biological properties and is a key component in many functional molecules .
Synthesis Analysis
The synthesis of imidazole-containing compounds has seen significant advances recently . The review highlights the regiocontrolled synthesis of substituted imidazoles, with an emphasis on the bonds constructed during the formation of the imidazole . A novel protocol for the cyclization of amido-nitriles to form disubstituted imidazoles has been reported .Molecular Structure Analysis
The molecular structure of imidazole is characterized by a five-membered heterocyclic ring that contains three carbon atoms, two nitrogen atoms, four hydrogen atoms, and two double bonds . One of the nitrogen atoms bears a hydrogen atom, and the other is referred to as pyrrole type nitrogen .Chemical Reactions Analysis
Imidazoles are key components in a variety of functional molecules and have diverse applications . The bonds formed during the synthesis of imidazoles are crucial, and recent research has focused on the regiocontrolled synthesis of substituted imidazoles .Physical And Chemical Properties Analysis
Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents . It shows both acidic and basic properties, making it amphoteric in nature . Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms .Mechanism of Action
Future Directions
The development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance due to the wide range of applications of this important heterocycle . This includes traditional applications in pharmaceuticals and agrochemicals to emerging research into dyes for solar cells, functional materials, and catalysis .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-bromo-3-(1H-imidazol-2-yl)pyridine involves the bromination of 3-(1H-imidazol-2-yl)pyridine.", "Starting Materials": [ "3-(1H-imidazol-2-yl)pyridine", "Bromine", "Acetic acid", "Hydrogen peroxide", "Sodium hydroxide", "Water" ], "Reaction": [ "Step 1: Dissolve 3-(1H-imidazol-2-yl)pyridine in acetic acid.", "Step 2: Add bromine dropwise to the solution while stirring at room temperature.", "Step 3: After the addition of bromine is complete, stir the reaction mixture for an additional 30 minutes.", "Step 4: Add hydrogen peroxide to the reaction mixture to quench the excess bromine.", "Step 5: Add sodium hydroxide to the reaction mixture to adjust the pH to basic.", "Step 6: Extract the product with dichloromethane.", "Step 7: Dry the organic layer with anhydrous sodium sulfate.", "Step 8: Concentrate the organic layer under reduced pressure.", "Step 9: Recrystallize the crude product from ethanol to obtain pure 2-bromo-3-(1H-imidazol-2-yl)pyridine." ] } | |
CAS RN |
1379338-63-2 |
Product Name |
2-bromo-3-(1H-imidazol-2-yl)pyridine |
Molecular Formula |
C8H6BrN3 |
Molecular Weight |
224.1 |
Purity |
95 |
Origin of Product |
United States |
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